Cas no 2580226-28-2 (4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid)

• Product Name: 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid
• CAS No: 2580226-28-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5660526
• PubChem ID: 23359919
• Update Time: 2025-10-28

4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8880625
• 4-[(1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]benzoic acid
• 2580226-28-2
• EN300-27727902
• 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-13-8-12(9-13)10-4-6-11(7-5-10)14(18)19/h4-7,12-13H,8-9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： RUSHUXMRLYNDEL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(C2C=CC(C(=O)O)=CC=2)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid

Recent Advances in the Study of 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid (CAS: 2580226-28-2)

The compound 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid (CAS: 2580226-28-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutyl core and tert-butoxycarbonyl (Boc) protected amino group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymatic pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid in the synthesis of novel cyclobutane-based peptidomimetics. These compounds demonstrated enhanced binding affinity and selectivity for G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. The study utilized a combination of X-ray crystallography and molecular docking to elucidate the structural determinants of binding, revealing that the cyclobutyl ring confers rigidity and optimal spatial orientation for receptor engagement.

In addition to its utility in GPCR modulation, this compound has been investigated for its role in the development of covalent inhibitors. A recent preprint on bioRxiv described the use of 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid as a scaffold for designing irreversible inhibitors of serine proteases. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the benzoic acid moiety to enhance electrophilicity and target specificity. Preliminary results indicated promising inhibitory activity against trypsin-like proteases, with potential applications in anticoagulant therapy.

Another area of interest is the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 study in ACS Chemical Biology reported the incorporation of 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid into bifunctional molecules designed to degrade oncogenic proteins. The study demonstrated that the cyclobutyl linker improved proteasome recruitment efficiency, leading to enhanced degradation of target proteins in cellular models of breast cancer. This finding underscores the versatility of the compound in advancing targeted protein degradation strategies.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid. A recent review in Organic Process Research & Development discussed the need for more efficient synthetic routes to reduce production costs and improve yield. The authors proposed a catalytic asymmetric synthesis approach, which could streamline the preparation of enantiomerically pure forms of the compound for preclinical studies.

In conclusion, 4-(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutylbenzoic acid (CAS: 2580226-28-2) represents a versatile and valuable building block in medicinal chemistry. Its applications span GPCR modulation, covalent inhibitor design, and PROTAC development, highlighting its potential to address unmet medical needs. Future research should focus on optimizing synthetic methodologies and expanding its therapeutic applications through innovative drug design strategies.